4,6-Dihydroxypyrimidine-5-carbonitrile
Overview
Description
4,6-Dihydroxypyrimidine-5-carbonitrile is a nitrile compound . It has a molecular weight of 137.1 g/mol . The IUPAC name for this compound is this compound .
Synthesis Analysis
This compound is synthesized from the reaction of 4,6-dihydroxy-1,3,5-triazine with carbon tetrachloride in the presence of hydrochloric acid .Molecular Structure Analysis
The molecular structure of this compound is represented by the chemical formula C5H3N3O2 . The InChI code for this compound is 1S/C5H3N3O2/c6-1-3-4(9)7-2-8-5(3)10/h2H, (H2,7,8,9,10) .Physical And Chemical Properties Analysis
The physical form of this compound is a powder . The storage temperature is room temperature .Mechanism of Action
The mechanism of action of 4,6-Dihydroxypyrimidine-5-carbonitrile is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or receptors in the body. It has been shown to inhibit the activity of certain enzymes involved in the replication of viruses and the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the replication of certain viruses such as HIV and hepatitis B virus. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been shown to have anti-inflammatory effects and may be useful in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4,6-Dihydroxypyrimidine-5-carbonitrile in lab experiments is its unique chemical structure, which allows for the study of its potential applications in various fields. However, one of the limitations of using this compound is its low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 4,6-Dihydroxypyrimidine-5-carbonitrile. One potential direction is the study of its potential applications in the treatment of neurological disorders. Another potential direction is the study of its potential use as an antiviral agent. Additionally, the synthesis of new derivatives of this compound may lead to the discovery of new compounds with unique properties and potential applications in various fields.
Synthesis Methods
The synthesis of 4,6-Dihydroxypyrimidine-5-carbonitrile can be achieved by the reaction of 2,4-dihydroxypyrimidine with potassium cyanide in the presence of a strong base such as sodium hydroxide. This reaction results in the formation of this compound as a white crystalline solid with a melting point of 202-204°C.
Scientific Research Applications
4,6-Dihydroxypyrimidine-5-carbonitrile has been extensively used in scientific research due to its potential applications in various fields. It has been studied for its potential use as an antiviral agent, anticancer agent, and anti-inflammatory agent. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Safety and Hazards
The safety information for 4,6-Dihydroxypyrimidine-5-carbonitrile includes several hazard statements: H302, H312, H315, H319, H332, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501 .
properties
IUPAC Name |
4-hydroxy-6-oxo-1H-pyrimidine-5-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3N3O2/c6-1-3-4(9)7-2-8-5(3)10/h2H,(H2,7,8,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTTZQYHGZCMWPG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=C(C(=O)N1)C#N)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1936377-42-2 |
Source
|
| Record name | 4,6-dihydroxypyrimidine-5-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(1,4-Dioxaspiro[4.5]decan-8-yloxy)isonicotinonitrile](/img/structure/B2623784.png)
![N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-oxo-2H-chromene-3-carboxamide](/img/structure/B2623791.png)
![2-[(3-methyl-4-nitro-1H-pyrazol-5-yl)sulfanyl]pyridine](/img/structure/B2623792.png)
![1-(4-chlorophenyl)-2-[2-(methylthio)-4,5-dihydro-1H-imidazol-1-yl]ethan-1-one hydrobromide](/img/structure/B2623801.png)
![N-[2-(1H-Imidazol-1-yl)ethyl]thian-4-amine dihydrochloride](/img/structure/B2623802.png)
![Methyl (E)-4-[4-(2,4-difluorobenzoyl)-1,4-diazepan-1-yl]-4-oxobut-2-enoate](/img/structure/B2623805.png)
